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Compound of Interest

Compound Name: Propargyl iodide

CAS No.: 659-86-9

Cat. No.: B14754630

Get Quote

For Immediate Release

This technical whitepaper provides an in-depth overview of propargyl iodide, a versatile

reagent in organic synthesis, with a focus on its chemical properties, synthesis, and

applications in drug development and research. This guide is intended for researchers,

scientists, and professionals in the field of drug development.

Chemical Identity and Properties
Propargyl iodide, a valuable building block in organic synthesis, is a colorless liquid with a

pungent odor.[1] It is soluble in organic solvents and plays a crucial role in the preparation of

various pharmaceuticals and agrochemicals.[1]

CAS Number: 659-86-9[2][3]

Synonyms: 1-Iodo-2-propyne, 3-Iodo-1-propyne, 3-Iodopropyne, 3-iodoprop-1-yne.[4]
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The physical and spectral properties of propargyl iodide are summarized in the tables below.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₃H₃I[2][3]

Molecular Weight 165.96 g/mol [3][4]

Boiling Point 115.98°C (rough estimate)

Density 2.0580 g/cm³ (rough estimate)

Flash Point 45.3°C

Refractive Index 1.5780 (estimate)

Table 2: ¹H NMR Spectral Data

Chemical Shift (ppm) Multiplicity Assignment

3.523 t -CH₂I

2.193 t ≡C-H

Table 3: FT-IR Spectral Data

Peak (cm⁻¹) Functional Group

3300-3250 ≡C-H stretch

2120-2100 -C≡C- stretch

1450-1400 -CH₂- bend

600-500 C-I stretch

Table 4: Mass Spectrometry Data
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m/z Interpretation

166 [M]⁺ (Molecular Ion)[4]

39 [C₃H₃]⁺ (Propargyl cation)[4]

38 [C₃H₂]⁺

Synthesis of Propargyl Iodide
Propargyl iodide is commonly synthesized from propargyl alcohol. One established method

involves the use of triphenylphosphine and iodine.

Experimental Protocol: Synthesis from Propargyl
Alcohol
This protocol outlines the regioselective conversion of a primary alcohol to an iodide using

triphenylphosphine and iodine.[5]

Materials:

Propargyl alcohol

Triphenylphosphine

Iodine

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve propargyl alcohol and triphenylphosphine in dichloromethane in a round-bottom

flask.

Cool the solution in an ice bath.
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Slowly add a solution of iodine in dichloromethane to the cooled mixture with stirring.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitored by TLC).

Quench the reaction by adding saturated aqueous NaHCO₃ solution.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter and concentrate the solution under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure propargyl
iodide.

Applications in Organic Synthesis
Propargyl iodide is a key reagent in various organic transformations, most notably in the A³

(Aldehyde-Alkyne-Amine) coupling reaction to synthesize propargylamines. Propargylamines

are important structural motifs in many biologically active compounds and are considered

valuable intermediates in the synthesis of nitrogen-containing heterocycles.

The A³ Coupling Reaction
The A³ coupling is a one-pot, three-component reaction between an aldehyde, a terminal

alkyne, and an amine, typically catalyzed by a metal salt.[6][7] This reaction is highly atom-

economical and allows for the efficient construction of propargylamines.[6]

Workflow for a Typical A³ Coupling Reaction
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Caption: A generalized workflow for the A³ coupling reaction.

Mechanism of the A³ Coupling Reaction The reaction mechanism generally involves the

formation of a metal acetylide from the terminal alkyne and the in-situ formation of an iminium

ion from the aldehyde and amine. The nucleophilic attack of the acetylide on the iminium ion

yields the propargylamine product.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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